Cas no 2375267-64-2 (4-Piperidinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1))

• Product Name: 4-Piperidinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1)
• CAS No: 2375267-64-2
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6019776
• PubChem ID: 145874223
• Update Time: 2025-06-29

4-Piperidinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1)
• 2,2-DIMETHYLPIPERIDINE-4-CARBOXYLIC ACID HYDROCHLORIDE
• 2,2-Dimethylpiperidine-4-carboxylic acid;hydrochloride
• 2375267-64-2
• Z3717120914
• EN300-7430244
• AT32666

• Inchi： 1S/C8H15NO2.ClH/c1-8(2)5-6(7(10)11)3-4-9-8;/h6,9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key： RUWLMAODQHSUJV-UHFFFAOYSA-N
• SMILES： C(C1CCNC(C)(C)C1)(=O)O.Cl

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-Piperidinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1)

4-Piperidinecarboxylic Acid, 2,2-Dimethyl-, Hydrochloride (1:1): A Comprehensive Overview

The compound with CAS No. 2375267-64-2, commonly referred to as 4-Piperidinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1), is a significant molecule in the field of organic chemistry and pharmacology. This compound is a salt of 4-piperidinecarboxylic acid and hydrochloric acid, forming a 1:1 stoichiometric ratio. The molecule's structure is characterized by a piperidine ring, a six-membered cyclic amine, with a carboxylic acid group attached at the 4-position and two methyl groups at the 2-position. This unique structure contributes to its versatile chemical properties and potential applications in drug development and material science.

Recent advancements in chemical synthesis have enabled the efficient production of 4-piperidinecarboxylic acid derivatives, including the hydrochloride salt. Researchers have explored the compound's ability to act as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its role in the development of novel neuroprotective agents and anti-inflammatory drugs. The presence of the piperidine ring provides a rigid framework that can be further functionalized to enhance bioavailability and target specificity.

The hydrochloride salt form of 4-piperidinecarboxylic acid is particularly advantageous due to its improved solubility in aqueous solutions. This property makes it an ideal candidate for pharmaceutical formulations, where solubility is critical for drug delivery. Moreover, the compound's stability under various pH conditions has been extensively studied, highlighting its suitability for use in both acidic and neutral environments.

Recent research has also focused on the compound's potential in bioconjugation chemistry. By modifying the carboxylic acid group, scientists have successfully attached various biomolecules, such as peptides and proteins, to create bioconjugates with enhanced functionality. These conjugates have shown promise in targeted drug delivery systems and diagnostic applications.

In addition to its pharmacological applications, 4-piperidinecarboxylic acid hydrochloride has been explored for its role in polymer chemistry. The compound's ability to act as a building block for synthesizing polyamides and other functional polymers has opened new avenues in materials science. Researchers have reported the synthesis of novel polymers with improved mechanical properties and thermal stability using this compound as a monomer.

The synthesis of 4-piperidinecarboxylic acid hydrochloride typically involves multi-step reactions starting from piperidine derivatives. Recent studies have optimized these processes by employing catalytic asymmetric synthesis techniques, which not only enhance yield but also improve enantioselectivity. Such advancements are crucial for producing chiral compounds required in enantioselective drug design.

From an environmental standpoint, the compound's biodegradability has been assessed under simulated environmental conditions. Results indicate that it undergoes moderate degradation under aerobic conditions, suggesting that it poses minimal long-term risks to ecosystems when properly managed.

In conclusion, 4-Piperidinecarboxylic acid, 2,2-dimethyl-, hydrochloride (1:1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool in modern chemistry and pharmacology. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.